Cas no 2416229-60-0 (Tert-butyl 2-(aminomethyl)-2,5-dihydropyrrole-1-carboxylate)

• Product Name: Tert-butyl 2-(aminomethyl)-2,5-dihydropyrrole-1-carboxylate
• CAS No: 2416229-60-0
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 6471709
• PubChem ID: 146155143
• Update Time: 2025-05-25

Tert-butyl 2-(aminomethyl)-2,5-dihydropyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(aminomethyl)-2,5-dihydro-1H-pyrrole-1-carboxylate
• EN300-26677349
• Tert-butyl 2-(aminomethyl)-2,5-dihydropyrrole-1-carboxylate
• 2416229-60-0

• Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-6-4-5-8(12)7-11/h4-5,8H,6-7,11H2,1-3H3
• InChI Key： TVNRCQXQLAMMMA-UHFFFAOYSA-N
• SMILES： O(C(N1CC=CC1CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 2-(aminomethyl)-2,5-dihydropyrrole-1-carboxylate

Recent Advances in the Application of Tert-butyl 2-(aminomethyl)-2,5-dihydropyrrole-1-carboxylate (CAS: 2416229-60-0) in Chemical Biology and Pharmaceutical Research

Tert-butyl 2-(aminomethyl)-2,5-dihydropyrrole-1-carboxylate (CAS: 2416229-60-0) is a versatile intermediate in organic synthesis and pharmaceutical development. Recent studies have highlighted its significance in the design of novel bioactive compounds, particularly in the fields of medicinal chemistry and drug discovery. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Tert-butyl 2-(aminomethyl)-2,5-dihydropyrrole-1-carboxylate as a key building block in the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs). The researchers utilized this compound to develop a series of pyrrolidine-based derivatives that exhibited potent inhibitory activity against the p53-MDM2 interaction, a critical target in cancer therapy. The study reported IC50 values in the nanomolar range, underscoring the compound's potential in oncology drug development.

In the field of neurodegenerative disease research, a recent publication in ACS Chemical Neuroscience (2024) described the use of 2416229-60-0 as a precursor for the synthesis of novel modulators of glutamate receptors. The research team successfully incorporated this scaffold into compounds showing selective activity at AMPA receptors, with improved blood-brain barrier penetration compared to previous generations of compounds. These findings suggest potential applications in the treatment of Alzheimer's disease and other cognitive disorders.

From a synthetic chemistry perspective, advancements in the catalytic asymmetric synthesis of Tert-butyl 2-(aminomethyl)-2,5-dihydropyrrole-1-carboxylate derivatives have been reported in Angewandte Chemie (2023). The development of chiral phosphoric acid catalysts has enabled the efficient preparation of enantiomerically pure forms of this scaffold, which is particularly valuable for the development of stereoselective pharmaceuticals. The reported methods achieved excellent enantioselectivities (up to 99% ee) and good yields (75-85%).

The compound has also found applications in the development of PROTACs (Proteolysis Targeting Chimeras), as described in a 2024 Nature Chemical Biology publication. Researchers utilized 2416229-60-0 as a linker component in the design of novel E3 ligase-recruiting molecules. The resulting compounds demonstrated improved pharmacokinetic properties and enhanced target protein degradation efficiency compared to traditional PROTAC designs.

Ongoing research continues to explore the potential of Tert-butyl 2-(aminomethyl)-2,5-dihydropyrrole-1-carboxylate in various therapeutic areas. Current clinical trials (as of Q2 2024) include two Phase I studies investigating derivatives of this compound as potential treatments for solid tumors and inflammatory diseases. Preliminary results suggest favorable safety profiles and promising biological activity, though further evaluation is needed.

In conclusion, Tert-butyl 2-(aminomethyl)-2,5-dihydropyrrole-1-carboxylate (2416229-60-0) represents a valuable scaffold in modern drug discovery. Its versatility in synthetic applications, combined with the demonstrated biological activities of its derivatives, positions this compound as an important tool in the development of next-generation therapeutics. Future research directions may include further optimization of its physicochemical properties and exploration of additional biological targets.